Cas no 297140-59-1 (Acetamide, N-[2-(2-bromoethenyl)phenyl]-)

• Product Name: Acetamide, N-[2-(2-bromoethenyl)phenyl]-
• CAS No: 297140-59-1
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5214202
• Update Time: 2026-03-06

Acetamide, N-[2-(2-bromoethenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(2-bromoethenyl)phenyl]-
• n-(2-(2-Bromovinyl)phenyl)acetamide

• Inchi： 1S/C10H10BrNO/c1-8(13)12-10-5-3-2-4-9(10)6-7-11/h2-7H,1H3,(H,12,13)
• InChI Key： WNSLUYHYNFKTBT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C=CBr)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on Acetamide, N-[2-(2-bromoethenyl)phenyl]-

Comprehensive Overview of Acetamide, N-[2-(2-bromoethenyl)phenyl]- (CAS No. 297140-59-1)

Acetamide, N-[2-(2-bromoethenyl)phenyl]- (CAS No. 297140-59-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its systematic name, belongs to the class of acetamide derivatives, which are widely studied for their versatility in synthetic chemistry and material science. The presence of a bromoethenyl group in its structure makes it particularly interesting for researchers exploring cross-coupling reactions and polymerization processes.

In the context of current scientific trends, Acetamide, N-[2-(2-bromoethenyl)phenyl]- is frequently discussed in relation to green chemistry and sustainable synthesis. With growing environmental concerns, researchers are increasingly focusing on developing eco-friendly methods to synthesize such compounds. The compound's brominated moiety offers opportunities for catalytic transformations, which align with the global push toward reducing hazardous waste in chemical manufacturing. This has led to a surge in searches for terms like "eco-friendly acetamide synthesis" and "sustainable brominated compounds," reflecting the industry's shift toward greener practices.

Another area where Acetamide, N-[2-(2-bromoethenyl)phenyl]- is gaining traction is in the field of pharmaceutical intermediates. While the compound itself is not a drug, its structural features make it a valuable building block for designing bioactive molecules. Recent studies have explored its potential in creating heterocyclic compounds, which are pivotal in drug discovery. This has sparked interest among researchers searching for "acetamide-based drug intermediates" and "bromoethenyl applications in medicine." The compound's ability to participate in palladium-catalyzed reactions further enhances its utility in constructing complex molecular architectures.

From a technical standpoint, the synthesis of Acetamide, N-[2-(2-bromoethenyl)phenyl]- involves multi-step organic reactions, often starting from readily available precursors like 2-aminophenol or bromoacetylene. The process typically includes amidation and bromination steps, which are well-documented in the literature. However, optimizing these reactions for higher yields and selectivity remains a topic of active research. Queries such as "improving acetamide synthesis efficiency" and "bromoethenyl group stability" are common among chemists seeking to refine these methodologies.

In addition to its synthetic applications, Acetamide, N-[2-(2-bromoethenyl)phenyl]- has also been investigated for its potential role in material science. The compound's conjugated system, due to the presence of the bromoethenyl and phenyl groups, makes it a candidate for developing organic semiconductors and luminescent materials. This aligns with the rising demand for organic electronic devices, as evidenced by the increasing popularity of search terms like "acetamide derivatives in electronics" and "brominated organic materials." Researchers are particularly interested in how these compounds can contribute to flexible electronics and energy-efficient displays.

The stability and storage conditions of Acetamide, N-[2-(2-bromoethenyl)phenyl]- are also critical considerations for industrial applications. Proper handling under inert atmospheres and storage at controlled temperatures are recommended to maintain its integrity. These practical aspects are often highlighted in searches like "best practices for storing brominated acetamides" and "handling sensitive organic compounds," underscoring the need for clear guidelines in laboratory and manufacturing settings.

Looking ahead, the future of Acetamide, N-[2-(2-bromoethenyl)phenyl]- appears promising, with ongoing research exploring its untapped potential. Whether in advanced synthesis, pharmaceutical development, or cutting-edge materials, this compound continues to inspire innovation. As the scientific community delves deeper into its properties, we can expect to see more breakthroughs that leverage its unique characteristics. For now, it remains a fascinating subject for chemists and material scientists alike, bridging the gap between fundamental research and real-world applications.